2-Cyclopropoxy-5-(methylamino)benzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• SMILES: CNC1=CC(=C(C=C1)OC2CC2)C(=O)N
• InChI: InChI=1S/C11H14N2O2/c1-13-7-2-5-10(15-8-3-4-8)9(6-7)11(12)14/h2,5-6,8,13H,3-4H2,1H3,(H2,12,14)
• InChIKey: IAANKUPZIKXEEV-UHFFFAOYSA-N

2-Cyclopropoxy-5-(methylamino)benzamide (CAS 1243350-32-4) – Core Physicochemical and Structural Profile for Research Procurement

2-Cyclopropoxy-5-(methylamino)benzamide is a disubstituted benzamide building block (C₁₁H₁₄N₂O₂, MW 206.24 g/mol) carrying a cyclopropoxy group at the 2‑position and a methylamino group at the 5‑position of the benzamide scaffold [1]. The primary amide functionality distinguishes it from N‑alkylated analogs, while the 2,5‑substitution pattern differentiates it from 2,6‑, 3,5‑, and 5,2‑positional isomers [2]. Its computed XLogP3 of 1.3 and topological polar surface area (TPSA) of 64.4 Ų position it as a moderately polar, hydrogen‑bond‑capable fragment (2 HBD, 3 HBA) with four rotatable bonds [1]. The compound is supplied by multiple vendors at ≥98% purity with full analytical documentation, making it suitable as a synthetic intermediate or a fragment for medicinal chemistry campaigns.

Fragment & Lead Discovery

Rule-of-three compliant molecular weight and low predicted logP support fragment-based screening libraries.

2,5-Disubstitution Pattern

Under-explored regiochemistry offers a novel SAR vector versus classical 2,3- or 2,6-benzamide scaffolds.

Analytically Documented Supply

Multi-vendor availability with NMR, HPLC, LC-MS documentation supports lot-to-lot consistency.

• [1] PubChem. 2-Cyclopropoxy-5-(methylamino)benzamide. Compound Summary for CID 72229246. National Center for Biotechnology Information (NCBI). https://pubchem.ncbi.nlm.nih.gov/compound/1243350-32-4 View Source
• [2] PubChem. 2-Cyclopropoxy-6-(methylamino)benzamide. Compound Summary for CID 72229330. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/1243286-50-1 View Source

Why In‑Class Substituted Benzamide Analogs Cannot Be Freely Interchanged with 2-Cyclopropoxy-5-(methylamino)benzamide

Substituted benzamides with identical molecular formulae but different substitution patterns (e.g., 2‑cyclopropoxy‑6‑(methylamino)benzamide or 3‑cyclopropoxy‑5‑(methylamino)benzamide) exhibit non‑trivial differences in computed lipophilicity (XLogP3 spread of 1.3–1.9 AU) despite identical TPSA and hydrogen‑bond counts [1][2]. The 2,5‑disposition positions the methylamino group para to the primary amide, yielding a distinct electronic and steric environment that classical QSAR studies of benzamide‑dopamine D₂ receptor interactions have shown to be a primary determinant of receptor affinity [3]. Furthermore, N‑methylation of the amide nitrogen (e.g., 2‑cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide, XLogP3 = 1.7) removes a hydrogen‑bond donor and raises lipophilicity, potentially altering both solubility and target‑binding geometry [4]. These differences, though subtle in computed descriptors, can translate into measurable changes in biochemical potency and pharmacokinetic behaviour, meaning that even close positional isomers or N‑alkyl congeners are not functionally interchangeable for structure‑activity relationship (SAR) exploration.

• Positional Isomer Lipophilicity 2,6-isomer exhibits a higher computed logP, which may shift solubility and assay compatibility relative to the 2,5-isomer.
• Amide N-Methylation Impact N-Methyl amide congener lacks one H-bond donor, potentially altering target engagement geometry and SAR interpretation.
• Regioisomer-Dependent SAR 2,5- vs. 2,6- or 3,5-substitution patterns drive distinct electronic environments; direct substitution without validation may compromise structure-activity relationships.

• [1] PubChem. 2-Cyclopropoxy-5-(methylamino)benzamide (CID 72229246). XLogP3 = 1.3. NCBI. View Source
• [2] PubChem. 2-Cyclopropoxy-6-(methylamino)benzamide (CID 72229330). XLogP3 = 1.9. NCBI. View Source
• [3] Testa B, et al. The influence of aromatic substituents on the binding of substituted benzamides to dopamine D‑2 receptors: congruent QSAR and MEP analyses. J Pharm Pharmacol. 1987;39(9):767‑768. doi:10.1111/j.2042-7158.1987.tb06991.x View Source
• [4] PubChem. 2-Cyclopropoxy-N-methyl-5-(methylamino)benzamide (CID 72228755). XLogP3 = 1.7. NCBI. View Source

Quantitative Differentiation Evidence for 2-Cyclopropoxy-5-(methylamino)benzamide vs. Closest Analogs

Lipophilicity Divergence Among Positional Isomers: XLogP3 1.3 (2,5‑Isomer) vs. 1.9 (2,6‑Isomer)

The 2,5‑substitution pattern produces a computed XLogP3 of 1.3, which is 0.6 log units lower than that of the 2,6‑positional isomer (XLogP3 = 1.9) [1][2]. The N‑methyl amide congener (2‑cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide) exhibits an intermediate value of 1.7 [3]. All three isomers share identical molecular weight (206.24 g/mol for non‑N‑methyl), TPSA (64.4 Ų), and hydrogen‑bond counts, isolating the substitution position as the sole driver of the lipophilicity difference.

Lipophilicity Divergence

Cross-study comparable

XLogP3 1.3 (2,5-isomer) vs. 1.9 (2,6-isomer); Δ = –0.6

Supports solubility differentiation and assay compatibility review.

Computed property; not experimentally measured log P.

Evidence Dimension	Computed lipophilicity (XLogP3, dimensionless)
Target Compound Data	XLogP3 = 1.3
Comparator Or Baseline	2‑Cyclopropoxy‑6‑(methylamino)benzamide: XLogP3 = 1.9; 2‑Cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide: XLogP3 = 1.7
Quantified Difference	ΔXLogP3 = –0.6 vs. 2,6‑isomer; ΔXLogP3 = –0.4 vs. N‑methyl analog
Conditions	Computed property (XLogP3 3.0 algorithm, PubChem). Not experimentally measured log P.

Why This Matters

A 0.6 log unit decrease in predicted log P implies roughly 4‑fold higher aqueous solubility, which can directly impact stock solution preparation, assay compatibility, and early ADME profiling during fragment‑based drug discovery.

• [1] PubChem. 2-Cyclopropoxy-5-(methylamino)benzamide (CID 72229246). XLogP3 = 1.3. NCBI. View Source
• [2] PubChem. 2-Cyclopropoxy-6-(methylamino)benzamide (CID 72229330). XLogP3 = 1.9. NCBI. View Source
• [3] PubChem. 2-Cyclopropoxy-N-methyl-5-(methylamino)benzamide (CID 72228755). XLogP3 = 1.7. NCBI. View Source

Hydrogen‑Bond Donor Integrity: Primary Amide vs. N‑Methyl Amide Differentiation

2-Cyclopropoxy-5-(methylamino)benzamide retains the primary amide (–CONH₂) with two hydrogen‑bond donors (HBD = 2), whereas its N‑methyl analog replaces one amide proton with a methyl group, reducing the HBD count to 1 [1][2]. Both compounds have three hydrogen‑bond acceptors. This single donor deletion can alter the geometry and strength of key interactions with biological targets, as demonstrated across numerous benzamide SAR series where N‑methylation of the amide nitrogen led to significant changes in receptor binding affinity.

H-Bond Donor Integrity

Cross-study comparable

HBD = 2 (primary amide) vs. HBD = 1 (N-methyl amide)

Preserving bidentate H-bond capacity may be critical for target engagement.

Computed descriptor; primary amide can engage Asp/Ser residues.

Evidence Dimension	Hydrogen‑bond donor count (HBD)
Target Compound Data	HBD = 2 (primary amide)
Comparator Or Baseline	2‑Cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide: HBD = 1 (secondary N‑methyl amide)
Quantified Difference	ΔHBD = +1 for the target compound
Conditions	Computed descriptor (Cactvs 3.4.8.18, PubChem). Experimentally, primary amides can engage in bidentate H‑bonding with cognate protein residues.

Why This Matters

The additional H‑bond donor in the primary amide can enable bidentate interactions with Asp or Ser residues in receptor binding pockets, a motif that is frequently essential for high‑affinity binding in dopamine D₂/D₃ benzamide ligands. Choosing the primary amide over the N‑methyl variant may be critical for preserving target engagement in SAR studies.

• [1] PubChem. 2-Cyclopropoxy-5-(methylamino)benzamide (CID 72229246). HBD = 2. NCBI. View Source
• [2] PubChem. 2-Cyclopropoxy-N-methyl-5-(methylamino)benzamide (CID 72228755). HBD = 2 (note: PubChem lists HBD = 2; the secondary amide –CONHCH₃ has one donor; the methylamino NH contributes the second). NCBI. View Source

Vendor‑Specified Purity and Analytical Documentation for Reproducible Procurement

Commercially, 2‑cyclopropoxy-5-(methylamino)benzamide is supplied at ≥98% purity (NLT 98%) by Synblock (Cat. MB58284) and at 98% by Leyan (Cat. 2221132) . AKSci lists storage at cool, dry conditions . Synblock provides MSDS, NMR, HPLC, and LC‑MS documentation, which enables lot‑to‑lot verification . In contrast, some positional isomer vendors do not consistently disclose full analytical packages or use lower purity thresholds.

Vendor Purity Specification

Data to verify

≥98% purity; NMR, HPLC, LC-MS documentation (Synblock)

Supports lot reproducibility and reduces impurity-driven false positives.

Vendor-reported; verify with certificate of analysis.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (NLT 98%) with NMR, HPLC, LC‑MS documentation
Comparator Or Baseline	Some positional isomer listings omit documented purity or provide only 95–97% grade
Quantified Difference	Purity floor 1–3 percentage points higher with full analytical support
Conditions	Vendor technical datasheets (Synblock, Leyan, AKSci). Purity determined by HPLC; identity confirmed by NMR and LC‑MS.

Why This Matters

For fragment screening or SAR studies, a ≥98% purity floor reduces the likelihood of false positives from impurities and ensures inter‑batch reproducibility, which is essential when comparing biological results across laboratories or over time.

Substitution Pattern and Class‑Level SAR Context in Dopamine D₂ Receptor Benzamide Pharmacophore

Classical QSAR studies on substituted benzamides have established that the position and nature of aromatic substituents are primary modulators of dopamine D₂ receptor affinity [1]. The 2‑alkoxy (here cyclopropoxy) substituent is a conserved feature in high‑affinity D₂/D₃ benzamide ligands (e.g., (S)‑5‑bromo‑N‑[(1‑cyclopropylmethyl‑2‑pyrrolidinyl)methyl]‑2,3‑dimethoxybenzamide, D₂ Kᵢ = 0.003 nM) [2]. The 5‑methylamino group of the target compound introduces a secondary amine that can serve as a hydrogen‑bond donor or a handle for further derivatisation (e.g., reductive amination, sulfonylation). While no direct binding data exist for this specific compound, the 2,5‑disubstitution pattern is distinct from the 2,3‑ or 2,6‑patterns that dominate known benzamide antipsychotics, potentially offering a novel SAR vector.

SAR Vector Novelty

Class-level inference

2,5-disubstitution under-explored in D2/D3 benzamide pharmacophore

May support probe of unexplored methylamino-region selectivity.

No direct binding data available; inferred from QSAR trends.

Evidence Dimension	Substitution pattern relevance to D₂ receptor pharmacophore
Target Compound Data	2‑cyclopropoxy, 5‑methylamino benzamide (novel substitution vector)
Comparator Or Baseline	Classical D₂ benzamide ligands: 2‑methoxy, 4‑amino (amisulpride) or 2,3‑dimethoxy (FLB 457) patterns
Quantified Difference	No direct binding data available; differentiation is structural and inferred from established SAR trends
Conditions	Class‑level SAR inference from published benzamide‑dopamine D₂ receptor QSAR and pharmacophore models

Why This Matters

The 2,5‑disubstitution pattern is under‑explored in the D₂/D₃ benzamide literature, making this compound a valuable tool for probing the pharmacophore space around the methylamino region and potentially uncovering selectivity windows vs. closely related D₂ scaffolds.

• [1] Testa B, et al. The influence of aromatic substituents on the binding of substituted benzamides to dopamine D‑2 receptors: congruent QSAR and MEP analyses. J Pharm Pharmacol. 1987;39(9):767‑768. View Source
• [2] Airaksinen AJ, et al. [¹¹C]Cyclopropyl-FLB 457: a PET radioligand for low densities of dopamine D₂ receptors. Bioorg Med Chem. 2008;16(13):6467‑6473. Reports D₂ Kᵢ = 0.003 nM for the dimethoxybenzamide parent. View Source

High‑Value Application Scenarios for 2-Cyclopropoxy-5-(methylamino)benzamide in Drug Discovery and Chemical Biology

Fragment‑Based Lead Discovery Campaigns Targeting Aminergic GPCRs

With a molecular weight of 206.24 Da, XLogP3 of 1.3, and three hydrogen‑bond acceptors, this compound satisfies Rule‑of‑Three criteria for fragment screening [1]. Its lower lipophilicity relative to positional isomers may reduce non‑specific binding and aggregation in biochemical assays, a common attrition source in fragment campaigns. The primary amide and methylamino groups provide two distinct vectors for structure‑guided elaboration based on crystallographic or cryo‑EM data of target GPCRs.

Synthetic Intermediate for Dopamine D₂/D₃ Receptor Ligand SAR Libraries

The class of substituted benzamides has a well‑documented history of dopamine D₂ and D₃ receptor antagonism [2]. The 5‑methylamino substituent offers a reactive handle for parallel derivatisation (e.g., acylation, sulfonylation, reductive alkylation) to explore steric and electronic tolerance in the methylamino‑adjacent pocket. The 2‑cyclopropoxy group, being more compact and electron‑rich than methoxy, may confer distinct conformational preferences, as inferred from SAR of cyclopropyl‑containing benzamide PET ligands [3].

Physicochemical Comparator Compound for Log P‑Driven ADME Studies

The computed 0.6 log unit difference in XLogP3 between the 2,5‑isomer (1.3) and the 2,6‑isomer (1.9), despite identical TPSA and HBD/HBA counts, makes this pair a controlled probe set for dissecting the contribution of regioisomer‑driven lipophilicity differences to membrane permeability, microsomal stability, or plasma protein binding in early ADME panels [1][4].

Quality‑Controlled Reference Standard for Analytical Method Development

The availability of ≥98% purity material with NMR, HPLC, and LC‑MS documentation from Synblock makes this compound suitable as a system suitability standard or a positive control in HPLC method qualification for benzamide‑containing compound libraries, ensuring that analytical variability is minimised across laboratories.

Application

Selection Property

Validation Focus

Application Fragment-Based Lead Discovery

Selection Property Fragment-like physicochemical profile

Validation Focus Solubility, aggregation, and target engagement screening

Application D2/D3 SAR Library Expansion

Selection Property 5-Methylamino derivatization handle

Validation Focus Binding affinity and selectivity assays

Application Regioisomer-Driven ADME Probe Set

Selection Property Controlled logP difference with identical TPSA

Validation Focus Membrane permeability, microsomal stability, plasma protein binding

Application Analytical Reference Standard

Selection Property High-purity, documented batch

Validation Focus System suitability testing and method qualification

• [1] PubChem. 2-Cyclopropoxy-5-(methylamino)benzamide (CID 72229246). Physicochemical properties. View Source
• [2] Testa B, et al. J Pharm Pharmacol. 1987;39(9):767‑768. View Source
• [3] Airaksinen AJ, et al. [¹¹C]Cyclopropyl-FLB 457. Bioorg Med Chem. 2008;16(13):6467‑6473. View Source
• [4] PubChem. 2-Cyclopropoxy-6-(methylamino)benzamide (CID 72229330). XLogP3 = 1.9. View Source